molecular formula C10H6BrN3 B8403562 9-bromo-5H-pyrazino[2,3-b]indole

9-bromo-5H-pyrazino[2,3-b]indole

Cat. No.: B8403562
M. Wt: 248.08 g/mol
InChI Key: FRAWEEOMGILIHY-UHFFFAOYSA-N
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Description

9-bromo-5H-pyrazino[2,3-b]indole is a useful research compound. Its molecular formula is C10H6BrN3 and its molecular weight is 248.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H6BrN3

Molecular Weight

248.08 g/mol

IUPAC Name

9-bromo-5H-pyrazino[2,3-b]indole

InChI

InChI=1S/C10H6BrN3/c11-6-2-1-3-7-8(6)9-10(14-7)13-5-4-12-9/h1-5H,(H,13,14)

InChI Key

FRAWEEOMGILIHY-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)Br)C3=NC=CN=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Acetyl-4-bromo-1,2-dihydro-indol-3-one (460 mg, 1.81 mmol) was dissolved in CH2Cl2 (8 mL). Bromine (111 μL, 2.2 mmol) was added slowly, and the reaction stirred for 20 min and then was concentrated in vacuo. The residue was dissolved in THF (8 mL). Ethylenediamine (244 μL, 3.6 mmol) was added, and the reaction stirred for 16 h at r.t. Triethylamine (2 mL) and MeOH (4 mL) were added, and the reaction stirred while left open to air for 24 h. The solution was concentrated in vacuo and purified by silica gel chromatography (8% MeOH/CH2Cl2) to give 248 mg (55%) of the title compound as a red solid. MS (ES) [m+H] calc'd for C10H6BrN3, 248, 250; found 248, 250.
Quantity
460 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
111 μL
Type
reactant
Reaction Step Two
Quantity
244 μL
Type
reactant
Reaction Step Three
Quantity
2 mL
Type
reactant
Reaction Step Four
Name
Quantity
4 mL
Type
solvent
Reaction Step Four
Yield
55%

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